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Compound of Interest

Compound Name: VU0506013

Cat. No.: B2731249 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on the safe handling of VU0506013 for research

purposes. Since a specific Safety Data Sheet (SDS) is not publicly available for VU0506013,

this information is based on general laboratory safety principles for handling potent, novel

chemical compounds and information on structurally related chemicals. All laboratory personnel

must be trained in standard safety procedures and should consult with their institution's

Environmental Health and Safety (EHS) department for specific guidance.

Hazard Identification and Risk Assessment
VU0506013 is a high-affinity, selective positive allosteric modulator (PAM) of the Neuropeptide

Y4 Receptor (Y4R) and is intended for laboratory research use only.[1][2] As with any novel

chemical substance, the full toxicological properties of VU0506013 have not been thoroughly

investigated. Therefore, it should be handled with care, assuming it is potentially hazardous.

The IUPAC name of VU0506013 is N-(1-methyl-2-oxo-5-(pyrrolidine-1-carbonyl)-1,2-

dihydropyridin-3-yl)-2-(o-tolyloxy)acetamide.[1] The presence of an acetamide functional group

is a structural alert, as acetamide itself is suspected of causing cancer. While the toxicological

properties of VU0506013 are unknown, this potential hazard underscores the need for stringent

safety precautions.

Potential Hazards:
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Acute Toxicity: The acute toxicity is unknown. Similar complex organic molecules can be

harmful if swallowed or toxic in contact with skin.

Irritation: May cause skin, eye, and respiratory tract irritation.

Chronic Toxicity: Long-term effects are unknown. The acetamide substructure suggests

potential carcinogenicity, which should be considered in risk assessment.

Sensitization: The potential to cause skin or respiratory sensitization is unknown.

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is mandatory to minimize exposure risk. The following table

outlines the recommended PPE for handling VU0506013 in both solid and solution forms.

Protection Type Required Equipment Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when there is a

significant risk of splashing.

To protect eyes from contact

with dust, aerosols, or

splashes of the compound.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). It is crucial to

inspect gloves for any defects

before use and to change

them frequently.

To prevent skin contact with

the compound.

Body Protection
A laboratory coat or disposable

coveralls.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended when handling

the powdered form of the

compound, especially during

weighing or transfer, to prevent

inhalation of dust particles.

To avoid inhalation of the

compound.
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Handling and Storage
Proper handling and storage are critical for maintaining the integrity of VU0506013 and

ensuring the safety of laboratory personnel.

Storage Conditions:

Form
Short-Term Storage (days to

weeks)

Long-Term Storage (months

to years)

Solid Powder 0 - 4°C, dry and dark -20°C, dry and dark

| Stock Solutions | 0 - 4°C | -20°C (in a tightly sealed container) |

Safe Handling Procedures:

Engineering Controls: All work with solid VU0506013 and concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: Weigh the solid compound in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, slowly add the solvent to the powdered

compound to avoid splashing and aerosol generation.

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.

Experimental Workflow
The following diagram illustrates a general workflow for a typical in-vitro experiment involving

VU0506013.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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